Cas no 651349-93-8 (1H-Imidazolium, 1,3-dihexadecyl-, iodide)

• Product Name: 1H-Imidazolium, 1,3-dihexadecyl-, iodide
• CAS No: 651349-93-8
• MF: C₃₅H₇₁IN₂
• MW: 646.856123209
• CID: 405108
• PubChem ID: 71376813
• Update Time: 2025-04-19

1H-Imidazolium, 1,3-dihexadecyl-, iodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1,3-dihexadecyl-, iodide
• 1,3-dihexadecyl-1,2-dihydroimidazol-1-ium,iodide
• 651349-93-8
• DTXSID20799484
• 1,3-dihexadecyl-1,2-dihydroimidazol-1-ium;iodide
• 1,3-Dihexadecyl-2,3-dihydro-1H-imidazol-1-ium iodide

• Inchi： 1S/C35H70N2.HI/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-33-34-37(35-36)32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h33-34H,3-32,35H2,1-2H3;1H
• InChI Key： DUEJOKLCGVXHGG-UHFFFAOYSA-N
• SMILES： [I-].[NH+]1(C=CN(CCCCCCCCCCCCCCCC)C1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 574.9102
• Monoisotopic Mass: 646.46620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 30
• Complexity: 460
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14